Cas no 10129-71-2 (Pyridine,2,6-bis(2-phenylethenyl)-)

Pyridine,2,6-bis(2-phenylethenyl)- structure
10129-71-2 structure
Product Name:Pyridine,2,6-bis(2-phenylethenyl)-
CAS No:10129-71-2
MF:C21H17N
MW:283.366385221481
CID:142370
PubChem ID:5899185
Update Time:2025-04-19

Pyridine,2,6-bis(2-phenylethenyl)- Chemical and Physical Properties

Names and Identifiers

    • Pyridine,2,6-bis(2-phenylethenyl)-
    • 2,6-bis(2-phenylethenyl)pyridine
    • 2,6-bis(2-phenylvinyl)pyridine
    • 2,6-dibenzylidene-pyridine
    • 2,6-Distyryl-pyridin
    • 2,6-distyryl-pyridine
    • Pyridine, 2,6-distyryl-
    • 125311-40-2
    • Pyridine, 2,6-bis[(1E)-2-phenylethenyl]-
    • 2,6-bis[(E)-2-phenylethenyl]pyridine
    • F0848-0270
    • 10129-71-2
    • 2,6-di((E)-styryl)pyridine
    • NSC11513
    • 2,6-Distyrylpyridine
    • NSC 11513
    • AKOS024601258
    • SCHEMBL10665836
    • AI3-17352
    • NSC-11513
    • NS00023044
    • EINECS 233-363-0
    • 2,6-bis-(2-Phenylvinyl)pyridine
    • GFUKPDBFDRKRRO-YXLFCKQPSA-N
    • STL513025
    • Inchi: 1S/C21H17N/c1-3-8-18(9-4-1)14-16-20-12-7-13-21(22-20)17-15-19-10-5-2-6-11-19/h1-17H/b16-14+,17-15+
    • InChI Key: GFUKPDBFDRKRRO-YXLFCKQPSA-N
    • SMILES: N1C(=CC=CC=1/C=C/C1C=CC=CC=1)/C=C/C1C=CC=CC=1

Computed Properties

  • Exact Mass: 283.13600
  • Monoisotopic Mass: 283.1361
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.9
  • XLogP3: 5.5

Experimental Properties

  • Density: 1.137
  • Boiling Point: 446.5°Cat760mmHg
  • Flash Point: 196.1°C
  • Refractive Index: 1.727
  • PSA: 12.89000
  • LogP: 5.42240

Pyridine,2,6-bis(2-phenylethenyl)- Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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